Cas no 708-08-7 (4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime)

4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime structure
708-08-7 structure
Product Name:4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
CAS No:708-08-7
MF:C8H10N2O3
MW:182.176601886749
CID:570442
PubChem ID:135473061
Update Time:2025-04-19

4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
    • (4Z)-4-[(Hydroxyamino)methylene]-5-(hydroxymethyl)-2-methyl-3(4H) -pyridinone
    • pyridoxaloxime
    • 5-21-13-00052 (Beilstein Handbook Reference)
    • CHEMBL3277911
    • Pyridoxal oxime
    • 708-08-7
    • NCGC00175872-01
    • Oxime du pyridoxal [French]
    • CCG-50781
    • BRD-K38056763-001-01-8
    • SR-01000640129-1
    • BRN 0153114
    • Oxime du pyridoxal
    • 4-[(E)-hydroxyiminomethyl]-5-(hydroxymethyl)-2-methylpyridin-3-ol
    • Isonicotinaldehyde, 3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
    • HMS1530L01
    • Pyridoxal, oxime
    • AKOS006243391
    • Inchi: 1S/C8H10N2O3/c1-5-8(12)7(3-10-13)6(4-11)2-9-5/h2-3,11-13H,4H2,1H3/b10-3+
    • InChI Key: QXKIIRAOFHLZMD-XCVCLJGOSA-N
    • SMILES: OC1C(C)=NC=C(CO)C=1/C=N/O

Computed Properties

  • Exact Mass: 182.0692
  • Monoisotopic Mass: 182.069142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.9
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.36
  • Boiling Point: 362.1°C at 760 mmHg
  • Flash Point: 172.8°C
  • Refractive Index: 1.596
  • PSA: 81.92
  • LogP: -0.40460

4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime Security Information

  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26
  • RTECS:UV1227100
  • Hazardous Material Identification: Xn
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